Cas no 1805262-05-8 (5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine
• CAS No: 1805262-05-8
• MF: C₆H₂ClF₂IN₂O₂
• MW: 334.446559429169
• CID: 4866856
• Update Time: 2025-06-28

5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine

• Inchi： 1S/C6H2ClF2IN2O2/c7-2-1-11-4(6(8)9)3(10)5(2)12(13)14/h1,6H
• InChI Key： DZUFFBMBCILPRU-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine

Introduction to 5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine (CAS No. 1805262-05-8)

The compound5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine, identified by the CAS registry numberCAS No. 1805262-05-8, is a highly specialized organic molecule belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Pyridine derivatives, such as5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine, are characterized by their aromatic six-membered ring containing one nitrogen atom. The presence of multiple substituents in this molecule—specifically, a chlorine atom at position 5, a difluoromethyl group at position 2, an iodine atom at position 3, and a nitro group at position 4—contributes to its distinct chemical properties. These substituents not only influence the electronic characteristics of the molecule but also play a crucial role in determining its reactivity and stability.

Recent studies have highlighted the importance of such substituted pyridines in drug discovery processes. The nitro group, for instance, is known to enhance the molecule's ability to act as a nitrating agent or participate in redox reactions, making it potentially useful in designing new therapeutic agents. Similarly, the iodine substituent can serve as a leaving group in certain organic reactions, facilitating the synthesis of more complex molecules.

The synthesis of5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine involves a series of carefully controlled reactions that ensure the precise placement of each substituent on the pyridine ring. Researchers have employed various methodologies, including nucleophilic substitution and electrophilic aromatic substitution, to achieve this intricate structure. The use of modern synthetic techniques has not only improved the yield of this compound but also minimized potential side reactions.

In terms of applications,pyridine derivatives like this one are being explored for their potential in creating advanced materials with tailored properties. For example, their ability to form stable coordination complexes with metal ions makes them valuable candidates for designing new catalysts or sensors. Additionally, their electronic properties render them suitable for use in organic electronics and optoelectronic devices.

The development of novel synthetic routes for compounds such asCAS No. 1805262-05-8 has been a focal point of recent research efforts. Scientists are increasingly adopting green chemistry principles to design more sustainable methods for synthesizing these molecules. This shift towards environmentally friendly practices is expected to enhance the scalability and cost-effectiveness of producing such compounds on an industrial scale.

In conclusion,5-Chloro-2-(difluoromethyl)-3-iodo-4-nitropyridine represents a prime example of how tailored molecular design can lead to compounds with versatile applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.